Cas no 161468-32-2 (3-methyl-4-Isoquinolinecarbonitrile)

3-methyl-4-Isoquinolinecarbonitrile structure
161468-32-2 structure
Product Name:3-methyl-4-Isoquinolinecarbonitrile
CAS No:161468-32-2
MF:C11H8N2
MW:168.194622039795
CID:1107143
PubChem ID:1733
Update Time:2025-04-20

3-methyl-4-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-Isoquinolinecarbonitrile
    • 3-methylisoquinoline-4-carbonitrile
    • 4-CYANO-3-METHYLISOQUINOLINE
    • 3-methyl-4-cyano-isoquinoline
    • SZWLGBJCLZDZBY-UHFFFAOYSA-N
    • CHEBI:113554
    • DB-395230
    • HY-112330
    • PKA Inhibitor XI
    • BRD-K94217587-001-01-1
    • HMS3229D21
    • SCHEMBL1773062
    • Q27194450
    • 161468-32-2
    • PD015779
    • J-009831
    • YSCK0779
    • DTXSID80274328
    • MFCD02179199
    • CS-0045237
    • HSCI1_000275
    • AKOS006277445
    • Inchi: 1S/C11H8N2/c1-8-11(6-12)10-5-3-2-4-9(10)7-13-8/h2-5,7H,1H3
    • InChI Key: SZWLGBJCLZDZBY-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=C(C#N)C=1C

Computed Properties

  • Exact Mass: 168.06884
  • Monoisotopic Mass: 168.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68

3-methyl-4-Isoquinolinecarbonitrile Pricemore >>

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